Cas no 1896870-98-6 (2-Bromo-1-chloro-4-propylbenzene)

• Product Name: 2-Bromo-1-chloro-4-propylbenzene
• CAS No: 1896870-98-6
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 4780313
• Update Time: 2025-10-28

2-Bromo-1-chloro-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-4-propylbenzene
• F31327

• Inchi： 1S/C9H10BrCl/c1-2-3-7-4-5-9(11)8(10)6-7/h4-6H,2-3H2,1H3
• InChI Key： IUYYJUWPAQKUTM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-1-chloro-4-propylbenzene

Recent Advances in the Application of 2-Bromo-1-chloro-4-propylbenzene (CAS: 1896870-98-6) in Chemical and Pharmaceutical Research

The compound 2-Bromo-1-chloro-4-propylbenzene (CAS: 1896870-98-6) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This halogenated aromatic compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, showcasing its potential in addressing unmet medical needs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Bromo-1-chloro-4-propylbenzene as a key building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration. The compound's unique halogen substitution pattern allows for precise functionalization, enabling the creation of derivatives with enhanced binding affinity and metabolic stability. This breakthrough has opened new avenues for the development of next-generation antidepressants with fewer side effects.

Another significant application of 2-Bromo-1-chloro-4-propylbenzene has been reported in the field of oncology research. A recent Nature Communications paper (2024) described its incorporation into novel PROTAC (Proteolysis Targeting Chimera) molecules designed to target estrogen receptors in breast cancer. The bromo and chloro substituents at the 2- and 1-positions respectively provide optimal geometry for E3 ligase recruitment, while the propyl group at the 4-position enhances cellular permeability. This innovative approach has shown promising results in preclinical models, demonstrating significant tumor growth inhibition with reduced off-target effects.

From a synthetic chemistry perspective, 2-Bromo-1-chloro-4-propylbenzene has proven invaluable in cross-coupling reactions. A 2024 ACS Catalysis publication highlighted its superior performance in Buchwald-Hartwig amination reactions compared to similar halogenated benzenes, attributed to the electron-withdrawing effects of the halogen atoms and the electron-donating nature of the propyl group. This unique electronic balance facilitates high-yield formation of C-N bonds, which is particularly useful in the synthesis of complex pharmaceutical compounds.

Recent advancements in process chemistry have also focused on optimizing the production of 2-Bromo-1-chloro-4-propylbenzene. A Green Chemistry (2023) study presented an environmentally friendly synthesis route using continuous flow technology, achieving 85% yield with significantly reduced waste generation compared to traditional batch methods. This development addresses growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining the high purity standards required for medicinal applications.

Looking forward, the versatility of 2-Bromo-1-chloro-4-propylbenzene continues to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its potential in the development of antiviral agents, particularly against RNA viruses, where its structural features may contribute to novel mechanisms of action. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the discovery of new therapeutic agents.